Cas no 112111-45-2 ((R)-Modafinil Carboxylate)

• Product Name: (R)-Modafinil Carboxylate
• CAS No: 112111-45-2
• MF: C₁₅H₁₄O₃S
• MW: 274.334863185883
• CID: 129538
• PubChem ID: 11300303
• Update Time: 2025-04-19

(R)-Modafinil Carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-(-)-Modafinil acid
• (R)-Modafinil Carbox
• (R)-Modafinil Carboxylate
• (R)-Modanifil acid
• Acetic acid, 2-[(R)-(diphenylmethyl)sulfinyl]-
• Armodafinic acid
• DIPHENYL METHYLTHIO ACETYDROXYL AMIDE
• [(diphenylmethyl)sulfinyl]acetic acid
• [(R)-(diphenylmethyl)sulfinyl]acetic acid
• 2-[(R)-(Diphenyl-methyl)sulfinyl]-acetic Acid
• R-(benzhydryl sulfinyl)acetic acid
• R-Benzhydrylsulfinylacetic acid
• 2-[(R)-(Diphenylmethyl)sulfinyl]acetic acid
• (R)-(-)-Modafinic acid
• [(R)-Diphenylmethanesulfinyl]acetic acid
• (R)-2-(Benzhydrylsulfinyl)acetic acid
• (-)-modafinil acid
• 2-((R)-(Diphenylmethyl)sulfinyl)-acetic acid
• FD7212
• Acetic acid, 2-((R)-(diphenylmethyl)sulfinyl)-
• AKOS015901070
• AC-26304
• 464K6CG4CC
• 112111-45-2
• SCHEMBL3912386
• 2-[(R)-benzhydrylsulfinyl]acetic acid
• AMY13630
• Q27258897
• PD012174
• SB45506
• DTXSID00461713
• Modafinil acid, (-)-
• HY-78327
• 2-[(R)-(Diphenyl-methyl)sulfinyl]-acetic acid;(R)-(-)-Modafinil acid
• UNII-464K6CG4CC
• FM26033

• MDL： MFCD11977853
• Inchi： 1S/C15H14O3S/c16-14(17)11-19(18)15(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,15H,11H2,(H,16,17)/t19-/m1/s1
• InChI Key： QARQPIWTMBRJFX-LJQANCHMSA-N
• SMILES： [S@@](CC(=O)O)(C(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 274.06642
• Monoisotopic Mass: 274.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Density: 1.327
• Melting Point: 118-120 ºC
• Boiling Point: 539.2°C at 760 mmHg
• PSA: 54.37

(R)-Modafinil Carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C